Cas no 2580182-73-4 (3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid)

• Product Name: 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid
• CAS No: 2580182-73-4
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 5659211
• PubChem ID: 165888711
• Update Time: 2025-11-06

3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723863
• 3-({[(benzyloxy)carbonyl]amino}(carboxy)methyl)benzoic acid
• 2580182-73-4
• 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid

• Inchi： 1S/C17H15NO6/c19-15(20)13-8-4-7-12(9-13)14(16(21)22)18-17(23)24-10-11-5-2-1-3-6-11/h1-9,14H,10H2,(H,18,23)(H,19,20)(H,21,22)
• InChI Key： AVQMFWRTIFPCCE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Additional information on 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid

3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid: A Comprehensive Overview

3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid (CAS No. 2580182-73-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 3-(aminomethyl)benzoic acid, is characterized by its unique structural features, which include a benzyloxycarbonyl (Boc) protecting group, an amino group, and a carboxylic acid moiety. These functional groups contribute to its potential utility in the synthesis of complex molecules and the development of novel therapeutic agents.

The chemical structure of 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid is represented by the formula C₁₅H₁₄N₂O₄. The presence of the Boc protecting group allows for controlled deprotection, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules. The carboxylic acid group can be readily functionalized through esterification, amide formation, or other chemical transformations, further expanding its synthetic utility.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds like 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid. Research has shown that this compound can serve as a building block for the synthesis of molecules with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The versatility of 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid extends to its use in drug discovery and development. Its ability to form stable amide bonds makes it an attractive candidate for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. Peptidomimetics have gained attention for their potential to overcome limitations associated with traditional peptides, such as poor stability and bioavailability. A recent study in the Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound in the development of peptidomimetic inhibitors targeting specific protein-protein interactions involved in cancer progression.

The synthetic route for preparing 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid involves several well-established chemical transformations. One common approach involves the reaction of 3-(aminomethyl)benzoic acid with benzyl chloroformate under basic conditions to introduce the Boc protecting group. Subsequent purification steps ensure high purity and yield, making this compound readily available for further synthetic manipulations.

In addition to its synthetic applications, 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid has been explored for its potential use in analytical chemistry. Its unique combination of functional groups allows for selective detection and quantification using various spectroscopic techniques, such as NMR and mass spectrometry. This property makes it useful as a reference standard or internal standard in analytical methods designed to measure related compounds or metabolites.

The safety profile of 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid is an important consideration in its use and handling. While it is not classified as a hazardous substance under current regulations, proper safety precautions should be taken during laboratory operations to ensure the well-being of researchers and compliance with standard laboratory practices. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 3-({(benzyloxy)carbonylamino}(carboxy)methyl)benzoic acid (CAS No. 2580182-73-4) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advance our understanding of biological systems. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.